N-[(4-fluorophenyl)methyl](4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptyl)carboxami de

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C18H22FNO2/c1-16(2)17(3)8-9-18(16,10-14(17)21)15(22)20-11-12-4-6-13(19)7-5-12/h4-7H,8-11H2,1-3H3,(H,20,22)
• InChI Key: LRUWSXPCOBBAIV-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCC1(CC2=O)C(=O)NCC3=CC=C(C=C3)F)C)C
• Molecular Formula: C18H22FNO2
• Molecular Weight: 303.4 g/mol

Description

N-[(4-fluorophenyl)methyl](4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptyl)carboxami de is a useful research compound. Its molecular formula is C18H22FNO2 and its molecular weight is 303.377. The purity is usually 95%.
BenchChem offers high-quality N-[(4-fluorophenyl)methyl](4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptyl)carboxami de suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(4-fluorophenyl)methyl](4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptyl)carboxami de including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Discovery and Inhibitory Activity

The discovery of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors highlights the significance of structural modification in enhancing enzyme potency and selectivity. Analogue 10 showed complete tumor stasis in a Met-dependent GTL-16 human gastric carcinoma xenograft model following oral administration, leading to its advancement into phase I clinical trials due to its in vivo efficacy and favorable pharmacokinetic and preclinical safety profiles (Schroeder et al., 2009).

Radiolabeled Derivatives for Imaging

The development of fluorine-18-labeled 5-HT1A antagonists demonstrates the utility of fluorinated derivatives in medical imaging. Radiolabeling with fluorine-18 enabled the evaluation of biological properties in rats, with [18F]FCWAY ([18F]4d) showing comparable pharmacokinetic properties and specific binding ratios to [carbonyl-11C]4a, suggesting its utility in assessing dynamic changes in serotonin levels and providing better statistics and quantification for static measurement of 5-HT1A receptor distribution (Lang et al., 1999).

Synthesis and Characterization of Research Chemicals

The synthesis and characterization of N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, termed 3,5-AB-CHMFUPPYCA, emphasize the importance of accurate chemical identification and the potential for bioisosteric replacement in synthetic cannabinoids. The study showcases the differentiation of this compound from its regioisomer and highlights the necessity for careful labeling and analysis of research chemicals (McLaughlin et al., 2016).